Cas no 1261880-45-8 (Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate)

• Product Name: Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate
• CAS No: 1261880-45-8
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4924375
• Update Time: 2025-05-20

Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate

• Inchi： 1S/C13H8F3NO2/c1-19-13(18)8-5-6-17-12(11(8)16)7-3-2-4-9(14)10(7)15/h2-6H,1H3
• InChI Key： DEKBEKYGZNBASP-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CN=C1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate

Comprehensive Overview of Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate (CAS No. 1261880-45-8)

Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate (CAS No. 1261880-45-8) is a fluorinated aromatic ester compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of multiple fluorine atoms, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 1261880-45-8 is often searched in chemical databases, reflecting its relevance in modern drug discovery and material science.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, which are critical in the development of new therapeutics. Researchers frequently inquire about the synthesis of Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate, as well as its mechanism of action in various biological systems. This compound's molecular weight and solubility are also common search queries, highlighting its practical importance in laboratory settings.

In recent years, the demand for fluoro-substituted isonicotinates has surged due to their role in designing next-generation antibiotics and antifungal agents. The compound's 2,3-difluorophenyl moiety is particularly noteworthy, as it contributes to its ability to interact with specific enzyme targets. This has led to increased scrutiny of its structure-activity relationship (SAR) in peer-reviewed studies.

From an industrial perspective, Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate is often discussed in the context of green chemistry and sustainable synthesis. Environmental concerns have driven researchers to explore catalyst-free reactions and energy-efficient protocols for its production. These topics align with current trends in circular economy initiatives, making the compound a focal point for innovation.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1261880-45-8. The compound's chromatographic purity and stability under various conditions are frequently investigated, as these parameters are crucial for its application in high-value products. Additionally, its crystallographic data has been the subject of several computational chemistry studies.

As the pharmaceutical industry continues to prioritize precision medicine, compounds like Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate are gaining attention for their potential in targeted drug delivery systems. Its lipophilicity and cell membrane permeability are actively researched, with many studies focusing on its compatibility with nanocarrier technologies.

In conclusion, Methyl 2-(2,3-difluorophenyl)-3-fluoroisonicotinate (CAS No. 1261880-45-8) represents a versatile building block in medicinal chemistry and materials science. Its multifunctional properties and alignment with contemporary research trends ensure its continued relevance in scientific literature and industrial applications.